[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester

Specification

• CAS No.: 1354025-93-6
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.388
• IUPAC Name: tert-butyl N-[1-[(2S)-2-aminopropanoyl]piperidin-3-yl]-N-methylcarbamate
• Standard InChI: InChI=1S/C14H27N3O3/c1-10(15)12(18)17-8-6-7-11(9-17)16(5)13(19)20-14(2,3)4/h10-11H,6-9,15H2,1-5H3/t10-,11?/m0/s1
• Standard InChI Key: DHLNMATUWBDFFP-VUWPPUDQSA-N
• SMILES: CC(C(=O)N1CCCC(C1)N(C)C(=O)OC(C)(C)C)N

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound’s IUPAC name, tert-butyl N-[[1-[(2S)-2-aminopropanoyl]piperidin-3-yl]methyl]-N-methylcarbamate, reflects its stereochemical complexity. Key structural elements include:

• A piperidine ring substituted at the 3-position with a methyl group bearing N-methylcarbamate and N-(2-aminopropionyl) functionalities.

• An (S)-configured 2-aminopropionyl group, introducing a chiral center that influences molecular interactions.

• A tert-butyl carbamate (Boc) group, a widely used protecting group in organic synthesis due to its stability under basic conditions and selective deprotection under acidic conditions.

Physicochemical Profile

Property	Value/Description
Molecular weight	285.39 g/mol
InChIKey	DHLNMATUWBDFFP-QWRGUYRKSA-N
Stereochemistry	(S)-configuration at propionyl carbon
Solubility	Likely polar aprotic solvents (DMF, DMSO)
Stability	Sensitive to strong acids/bases

The Boc group enhances solubility in organic solvents while protecting the amine during multi-step syntheses. The piperidine ring contributes to conformational flexibility, potentially enabling interactions with biological targets.

Synthesis and Reactivity

Reactivity Insights

The Boc group’s stability under basic conditions and susceptibility to acidic hydrolysis (e.g., trifluoroacetic acid) make it a versatile protecting group. Key reactions include:

• Acidolytic Deprotection: Cleavage of the Boc group yields a secondary amine, enabling further functionalization.

• Amide Hydrolysis: Under strongly acidic or basic conditions, the 2-aminopropionyl moiety may hydrolyze to 2-aminopropionic acid (alanine).

Discontinued Status and Alternatives

Market discontinuation may reflect:

• Synthetic Complexity: Multi-step synthesis with chiral centers increases production costs.

• Niche Applications: Limited demand compared to simpler carbamates.

• Regulatory Factors: Evolving safety or environmental regulations.

Alternative compounds like tert-butyl (N-methylpiperidin-3-yl)carbamate retain similar protective functionality without stereochemical complications.